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Compound of Interest

Compound Name: Boscalid

Cat. No.: B143098

This guide provides essential safety and logistical information for the proper disposal of
Boscalid, tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical to ensure personnel safety and environmental protection.
Boscalid is classified as an environmentally hazardous substance, toxic to aquatic life with
long-lasting effects[1][2][3]. Therefore, improper disposal is a violation of federal law and poses
a significant environmental risk[4][5].

Immediate Safety Precautions

Before handling Boscalid waste, it is imperative to wear appropriate Personal Protective
Equipment (PPE).

Recommended PPE:
o Eye Protection: Safety glasses, goggles, or a face shield[5][6].
» Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber >14 mils)[5].

» Protective Clothing: Long-sleeved shirt, long pants, and potentially a chemical protection suit
depending on the scale of handling[5][6].

» Respiratory Protection: If dust formation is possible or exposure limits are exceeded, a full-
face respirator may be necessary[3].
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**Step-by-Step Disposal Protocol

1. Waste Collection and Storage:
o Collect Boscalid waste in suitable, clearly labeled, and sealed containers[1].

» Store the waste container in a cool, dry, and well-ventilated area, segregated from food and
animal feeds[1].

o Ensure the storage area is secure and inaccessible to unauthorized personnel[4].
2. Spill Management:

¢ In case of a spill, avoid dust formation[1][3].

o For small spills, contain the material with a dust-binding agent and dispose of it[1].
» For larger spills, dike the area with inert material like sand or earth[6][7].

e Sweep or shovel the spilled material into a suitable container for disposal[1]. Do not use
methods that create dust.

» Clean the contaminated area thoroughly with water and detergents, collecting the wash
water for approved disposal[1][2]. Do not allow wash water to enter drains or waterways|[6].

3. Disposal of Unused Product:

e The primary and recommended method for disposing of Boscalid waste is through a
suitable incineration plant[1]. This must be done in observance of local regulations.

o Alternatively, the material can be taken to a licensed chemical destruction facility[3].

e Under no circumstances should Boscalid be discharged into drains, surface waters,
groundwater, or the subsoil/soil[1][2][3].

4. Disposal of Contaminated Containers:

o Empty the container as thoroughly as possible[1].
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 Triple rinse the container with an appropriate solvent or water[2][5][7].

e The rinsate should be collected and disposed of in the same manner as the original
product[4].

 After rinsing, puncture the container or crush it to prevent reuse[2][5].

» Dispose of the container in accordance with local, state, or federal guidelines, which may
include sanitary landfill, recycling, or reconditioning if appropriate[2][5][7].

5. Regulatory Consultation:
o If there is any uncertainty regarding disposal procedures, it is crucial to seek guidance.
» Contact your institution's Environmental Health and Safety (EHS) department.

e Consult your State Pesticide or Environmental Control Agency, or the Hazardous Waste
representative at the nearest EPA Regional Office for guidance on proper disposal
methods[2][4][5][7].

Boscalid Properties and Classifications

The following table summarizes key quantitative data and classifications for Boscalid relevant
to its handling and disposal.
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Property/Classification

Value / Designation

Source Citation

GHS Hazard Statements

H401: Toxic to aquatic
lifeH411: Toxic to aquatic life

with long lasting effects

[1]2]

GHS Pictogram

Environment

[1]

UN Number

UN 3077

[1](2]

UN Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
SOLID, N.O.S. (contains
BOSCALID)

[1](2]

Transport Hazard Class

9

[2]

Packing Group

[2]

Occupational Exposure Limit

TWA value 0.248 mg/m?3

(BASF recommendation)

[2]

Oral LD50 (Rat)

> 5,000 mg/kg

[1]

Dermal LD50 (Rat)

> 2,000 mg/kg

[4]

Inhalation LC50 (Rat)

> 5.06 mg/L (4-hr)

[4]

Storage Temperature

Protect from temperatures
above 40 °C

[1](2]

Boscalid Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Boscalid waste in a laboratory setting.
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Start: Boscalid Waste Generated

Y

1. Identify Waste Type
(Unused product, spill debris,
contaminated labware, empty container)

Y

2. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Y

3. Securely Contain & Label Waste

Is the waste an
empty container?

4a. Triple Rinse Container

No

__________________________________>

A

4b. Puncture/Crush Container
to Prevent Reuse

Collect Rinsate

5. Consult Disposal Regulations
(Institutional EHS, Local, State, Federal)

6. Select Approved Disposal Method

Primary

. Ensure Avoidance Of
Recommendation

Alternative

Prohibited:
- Drain Disposal

Other Approved Facility
(e.g., Chemical Destruction)

End: Waste Disposed Safely

Hazardous Waste Incineration

- Landfill (untreated)
- Waterway Contamination

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Boscalid waste.
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Disclaimer: This document provides a summary of disposal procedures based on publicly
available safety data sheets. It is not a substitute for a thorough review of the specific Safety
Data Sheet (SDS) for the product you are using, nor for consultation with your institution's EHS
department and adherence to all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Boscalid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143098#boscalid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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